Cas no 1806534-82-6 (5-Methoxy-4-(trifluoromethyl)pyridine-2-acetic acid)

• Product Name: 5-Methoxy-4-(trifluoromethyl)pyridine-2-acetic acid
• CAS No: 1806534-82-6
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• CID: 4907448
• Update Time: 2025-10-28

5-Methoxy-4-(trifluoromethyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-4-(trifluoromethyl)pyridine-2-acetic acid

• Inchi： 1S/C9H8F3NO3/c1-16-7-4-13-5(3-8(14)15)2-6(7)9(10,11)12/h2,4H,3H2,1H3,(H,14,15)
• InChI Key： BHAQPQXURLVFQZ-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(CC(=O)O)C=1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• XLogP3: 1.2
• Topological Polar Surface Area: 59.4

Additional information on 5-Methoxy-4-(trifluoromethyl)pyridine-2-acetic acid

5-Methoxy-4-(Trifluoromethyl)Pyridine-2-Acetic Acid: A Comprehensive Overview

5-Methoxy-4-(Trifluoromethyl)Pyridine-2-Acetic Acid, also known by its CAS number 1806534-82-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities and potential applications in drug development. The structure of this compound is characterized by a pyridine ring substituted with a methoxy group at position 5, a trifluoromethyl group at position 4, and an acetic acid moiety at position 2.

The synthesis of 5-Methoxy-4-(Trifluoromethyl)Pyridine-2-Acetic Acid involves a series of well-established organic reactions, including Friedel-Crafts acylation, nucleophilic substitution, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of such compounds, reducing the overall cost and improving the yield. These improvements are particularly important for scaling up production to meet the growing demand in pharmaceutical and agrochemical industries.

One of the most notable applications of this compound is its role as a lead molecule in drug discovery programs targeting various diseases, including cancer, inflammation, and neurodegenerative disorders. The trifluoromethyl group at position 4 contributes significantly to the compound's lipophilicity, enhancing its ability to cross biological membranes and interact with target proteins. Recent studies have demonstrated that this compound exhibits potent inhibitory activity against several key enzymes involved in these pathological processes.

In addition to its pharmacological applications, 5-Methoxy-4-(Trifluoromethyl)Pyridine-2-Acetic Acid has shown promise in agricultural chemistry as a potential herbicide or fungicide. Its unique structure allows for selective interaction with plant enzymes or fungal cell membranes, making it a candidate for developing eco-friendly crop protection agents. Field trials conducted in controlled environments have indicated favorable results, though further research is required to optimize its efficacy and minimize any potential environmental impacts.

The latest research on this compound has focused on understanding its mechanism of action at the molecular level. Advanced computational techniques, such as molecular docking and dynamics simulations, have provided insights into how this compound interacts with its target proteins. These studies have revealed that the methoxy group at position 5 plays a critical role in stabilizing the compound-protein complex through hydrogen bonding interactions. Furthermore, the acetic acid moiety at position 2 has been shown to enhance the compound's bioavailability by facilitating its absorption in the gastrointestinal tract.

Another area of active investigation is the optimization of this compound's pharmacokinetic properties. Researchers are exploring strategies to improve its solubility and reduce its clearance rate from the body, which would enhance its therapeutic efficacy and reduce dosing frequency. Techniques such as prodrug design and crystal engineering are being employed to address these challenges effectively.

In conclusion, 5-Methoxy-4-(Trifluoromethyl)Pyridine-2-Acetic Acid represents a valuable addition to the arsenal of compounds being studied for their therapeutic and agricultural applications. With ongoing advancements in synthetic methods, mechanistic understanding, and pharmacokinetic optimization, this compound holds great potential for making significant contributions to human health and sustainable agriculture.